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Compound of Interest

Compound Name: Convolamine

Cat. No.: B000090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of

Convolamine, a tropane alkaloid with potent biological activity. Adherence to these procedures

is critical to ensure personal safety and minimize environmental contamination. This document

is intended to be a preferred source for laboratory safety and chemical handling, offering

procedural, step-by-step guidance.

Hazard Identification and Classification
Convolamine is classified as a hazardous substance. It is toxic if swallowed or inhaled[1][2].

GHS Classification:

Acute Toxicity, Oral (Category 3)[1][2]

Acute Toxicity, Inhalation (Category 3)[1][2]

Signal Word: Danger[1][2]

Hazard Statements:

H301: Toxic if swallowed[1]

H331: Toxic if inhaled[1]
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Pictogram:

GHS06: Skull and Crossbones[2]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for any new or modified procedure involving

Convolamine to ensure the highest level of protection. The following table summarizes the

recommended PPE for various laboratory operations.

Operation Gloves
Eye/Face
Protection

Protective
Clothing

Respiratory
Protection

Low-Volume

Handling(e.g.,

preparing

solutions in a

fume hood)

Disposable nitrile

gloves. Inspect

for tears and

change

frequently.

Chemical splash

goggles meeting

EN 166 (EU) or

NIOSH (US)

standards.[3]

Standard

laboratory coat,

fully buttoned.

Not generally

required if

handled in a

certified chemical

fume hood.

High-Volume

Handling or Risk

of Splash

Double-gloving

with nitrile or

neoprene gloves

is recommended.

Chemical splash

goggles and a

face shield.

Chemical-

resistant apron

over a laboratory

coat.

A full-face

respirator is

recommended if

exposure limits

are exceeded or

symptoms occur.

[3]

Emergency Spill

Response

Heavy-duty

chemical-

resistant gloves

(e.g., butyl

rubber).

Full-face

respirator with

appropriate

cartridges, or a

self-contained

breathing

apparatus

(SCBA).[3]

Full-body

chemical-

resistant suit.

Full-face

respirator with

appropriate

cartridges or

SCBA.[3]
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This procedural workflow is designed to minimize exposure and ensure the well-being of all

personnel.

Procedural Workflow for Safe Handling of Convolamine

Preparation

Handling & Use

Proceed to handling

Decontamination

After use

Emergency Procedures

In case of spill/exposure

Waste Disposal

Properly dispose

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Convolamine.

Step 1: Preparation

Consult Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for

Convolamine.

Designate a Work Area: All work with Convolamine should be conducted in a designated

area, such as a certified chemical fume hood, to ensure adequate ventilation[3].
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Assemble Materials: Gather all necessary equipment, including PPE, spill cleanup materials,

and waste containers, before beginning work.

Don PPE: Put on the appropriate PPE as outlined in the table above.

Step 2: Handling and Use

Weighing and Transferring: Handle Convolamine as a solid to avoid dust formation[3]. Use

a chemical-resistant spatula and weigh on a tared weigh boat inside the fume hood.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to

prevent splashing. Keep containers closed when not in use.

Avoid Inhalation and Contact: Always handle Convolamine in a manner that minimizes the

generation of dusts or aerosols. Avoid direct contact with skin and eyes.

Step 3: Decontamination

Clean Work Surfaces: After each use, decontaminate all work surfaces with an appropriate

cleaning agent.

Clean Equipment: Thoroughly clean all non-disposable equipment that has come into contact

with Convolamine.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves last and wash hands thoroughly with soap and water immediately after.

Step 4: Waste Disposal

Segregate Waste: All disposable items contaminated with Convolamine, including gloves,

weigh boats, and paper towels, should be collected in a designated, labeled hazardous

waste container.

Container Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste"

and the chemical name "Convolamine."

Arrange for Disposal: Follow your institution's guidelines for the disposal of hazardous

chemical waste. Do not dispose of Convolamine down the drain or in regular trash.
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation First Aid Measures Spill and Leak Procedures

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.[3]

N/A

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.[3]

N/A

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.[3]

N/A

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.[3]

N/A

Spill N/A

1. Evacuate: Immediately

evacuate the area.2. Isolate:

Prevent further spillage or

leakage if it is safe to do so.

[3]3. Ventilate: Ensure the area

is well-ventilated.4. Contain:

For small spills, absorb with an

inert material (e.g., vermiculite,

sand) and place in a sealed

container for disposal.[4]5.

Decontaminate: Clean the spill

area thoroughly.6. Report:

Report the incident to your

institution's environmental

health and safety department.
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Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam[3].

Special Protective Actions: Wear a self-contained breathing apparatus for firefighting if

necessary[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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